![molecular formula C10H9NO2 B3036565 2-(4-Cyanophenyl)propanoic acid CAS No. 362052-00-4](/img/structure/B3036565.png)
2-(4-Cyanophenyl)propanoic acid
Overview
Description
2-(4-Cyanophenyl)propanoic acid is a chemical compound that is synthesized by the ligation of benzyl and morpholine . It has a molecular formula of C10H9NO2 .
Molecular Structure Analysis
The molecular structure of 2-(4-Cyanophenyl)propanoic acid is represented by the InChI code: 1S/C10H9NO2/c1-7(10(12)13)9-4-2-8(6-11)3-5-9/h2-5,7H,1H3,(H,12,13) . The molecular weight of this compound is 175.19 .Chemical Reactions Analysis
The specific chemical reactions involving 2-(4-Cyanophenyl)propanoic acid are not explicitly mentioned in the available resources .Physical And Chemical Properties Analysis
2-(4-Cyanophenyl)propanoic acid is a solid substance . It has a molecular weight of 175.19 . The compound is stored in a sealed, dry environment at room temperature .Scientific Research Applications
Synthesis and Characterization
- Synthesis Processes : The synthesis of related compounds, such as 2-(4-methylphenyl)propanoic acid, involves processes like rearrangement and ketalization, highlighting the versatility of these compounds in chemical synthesis (He Chong-heng, 2010).
- Derivative Synthesis : Compounds like 2-cyano 3-(4 dimethylaminophenyl) prop 2-enoic acid, synthesized from related compounds, demonstrate the potential for creating diverse derivatives with varied properties (S. Kotteswaran, M. Senthil Pandian, P. Ramasamy, 2016).
Chemical Analysis and Properties
- Enantioseparation Studies : Enantioseparation of racemic 2-(substituted phenyl)propanoic acids, a category which includes 2-(4-Cyanophenyl)propanoic acid, has been achieved using techniques like high-speed countercurrent chromatography. This research aids in understanding the properties and separation techniques for these compounds (Shengqiang Tong et al., 2016).
Environmental and Biological Applications
- Photolysis in Environmental Systems : Studies on compounds like cyhalofop, which include 2-(4-cyanophenyl)propanoic acid derivatives, provide insights into the environmental behavior and degradation of these chemicals, crucial for understanding their environmental impact (M. V. Pinna, A. Pusino, 2011).
- Potential in Drug Synthesis : The improved synthesis of novel compounds, such as the S1P1 agonist CYM-5442 from 3-(2-cyanophenyl) propanoic acid, demonstrates the potential of 2-(4-Cyanophenyl)propanoic acid derivatives in pharmaceutical applications (Zhao Tian-tia, 2014).
Material Science and Polymer Chemistry
- Polybenzoxazine Synthesis : The use of related compounds like 3-(4-Hydroxyphenyl)propanoic acid in the synthesis of polybenzoxazines demonstrates the potential of 2-(4-Cyanophenyl)propanoic acid in material science and polymer chemistry (Acerina Trejo-Machin et al., 2017).
Analytical Techniques
- Analytical Methods Development : The development of HPLC methods for the separation of stereoisomers of related compounds indicates the importance of 2-(4-Cyanophenyl)propanoic acid in analytical chemistry and its role in developing precise analytical techniques (Prakash M Davadra et al., 2011).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-(4-cyanophenyl)propanoic acid | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-7(10(12)13)9-4-2-8(6-11)3-5-9/h2-5,7H,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YSVNGBYVEJEXGO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=C(C=C1)C#N)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
175.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-Cyanophenyl)propanoic acid |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.